Cas no 6392-46-7 (Allyxycarb)

• Product Name: Allyxycarb
• CAS No: 6392-46-7
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 46729
• PubChem ID: 22890
• Update Time: 2025-11-07

Allyxycarb Chemical and Physical Properties

Names and Identifiers

• Allyxycarb
• [4-(Di(prop-2-enyl)amino)-3,5-dimethylphenyl] N-methylcarbamate
• [4-[bis(prop-2-enyl)amino]-3,5-dimethylphenyl] N-methylcarbamate
• 4-(di-2-propen-1-ylamino)-3,5-dimethylphenyl N-methylcarbamate
• 4-[di(prop-2-en-1-yl)amino]-3,5-dimethylphenyl methylcarbamate
• 4-diallylamino-3,5-xylyl methylcarbamate
• Allyxycarb [BSI:ISO]
• APC (pesticide)
• Caswell No. 283A
• EINECS 229-002-1
• Hydrol (insecticide)
• AKOS040747794
• 3,5-Xylenol, 4-(diallylamino)-, methylcarbamate (ester)
• 4-Diallylamino-3,5-xylyl N-methylcarbamate
• 66S9S03B4N
• 3,5-Dimethyl-4-diallylaminophenyl-N-methylcarbamate
• SCHEMBL117902
• BRN 2873224
• 4-Diallylamino-3,5-dimethylphenyl N-methylcarbamate
• CARBAMIC ACID, METHYL-, 4-(DIALLYLAMINO)-3,5-XYLYL ESTER
• Phenol, 4-(di-2-propenylamino)-3,5-dimethyl-, methylcarbamate (ester)
• EPA Pesticide Chemical Code 283600
• 4-[bis(prop-2-en-1-yl)amino]-3,5-dimethylphenyl N-methylcarbamate
• BAY 50282
• Phenol, 4-(di-2-propenylamino)-3,5-dimethyl-, methylcarbamate
• DTXSID7041592
• Hydrol
• A 546
• ALLYXYCARB [ISO]
• UNII-66S9S03B4N
• Q27155739
• C18947
• 4-(Diallylamino)-3,5-xylyl methylcarbamate
• NS00035604
• 6392-46-7
• AI3-27109
• CHEBI:82087

• Inchi： 1S/C16H22N2O2/c1-6-8-18(9-7-2)15-12(3)10-14(11-13(15)4)20-16(19)17-5/h6-7,10-11H,1-2,8-9H2,3-5H3,(H,17,19)
• InChI Key： FBEHFRAORPEGFH-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=C(C)C(=C(C)C=1)N(CC=C)CC=C

Computed Properties

• Exact Mass: 274.16800
• Monoisotopic Mass: 274.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Density: 1.0398 (rough estimate)
• Boiling Point: 417.34°C (rough estimate)
• Flash Point: 182.6 °C
• Refractive Index: 1.5800 (estimate)
• PSA: 41.57000
• LogP: 3.59090

Allyxycarb Security Information

• Hazardous Material transportation number：UN 2757
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Additional information on Allyxycarb

Comprehensive Analysis of Allyxycarb (CAS No. 6392-46-7): Properties, Applications, and Environmental Impact

Allyxycarb (CAS No. 6392-46-7) is a carbamate compound widely recognized for its role in agricultural and industrial applications. With the increasing global focus on sustainable pest management and eco-friendly alternatives, Allyxycarb has garnered attention for its balanced efficacy and environmental profile. This article delves into its chemical properties, practical uses, and safety considerations, addressing common queries such as "Allyxycarb uses," "CAS 6392-46-7 safety data," and "carbamate insecticides environmental impact."

The molecular structure of Allyxycarb features a carbamate functional group, which contributes to its mode of action as an acetylcholinesterase inhibitor. This mechanism makes it effective against a broad spectrum of pests while maintaining relatively low mammalian toxicity compared to older-generation compounds. Recent studies highlight its degradation kinetics under varying pH conditions, a topic frequently searched as "Allyxycarb hydrolysis stability" in scientific databases.

In agricultural practice, Allyxycarb is often formulated as wettable powders or emulsifiable concentrates. Its application against coleopteran and lepidopteran pests in crops like rice and vegetables aligns with the growing demand for "crop-specific pest control solutions." Field studies demonstrate its residual activity lasting 7-10 days, with minimal effects on beneficial arthropods when used at recommended doses—a crucial consideration for integrated pest management (IPM) systems.

Environmental fate studies of CAS 6392-46-7 reveal moderate soil adsorption (Koc 300-500) and aerobic half-life of 15-30 days, addressing concerns about "pesticide soil persistence." Photodegradation occurs rapidly in aqueous solutions, with 90% degradation within 48 hours under UV light. These properties position Allyxycarb favorably compared to persistent organic pollutants, though users increasingly search for "Allyxycarb alternatives for organic farming" as sustainable agriculture gains momentum.

From a regulatory perspective, Allyxycarb is approved in multiple jurisdictions with specific use restrictions. The compound's toxicological profile shows an oral LD50 > 500 mg/kg in rats, prompting discussions about "carbamate insecticide safety protocols." Proper personal protective equipment (PPE) and application timing relative to harvest are critical considerations, as evidenced by regulatory documents frequently searched under "Allyxycarb re-entry intervals."

Ongoing research explores Allyxycarb's compatibility with biological control agents and its behavior in aquatic ecosystems. With rising interest in "pesticide ecotoxicology," recent studies measure its effects on Daphnia magna and other indicator species. The development of rapid detection methods for CAS 6392-46-7 residues—addressing searches for "Allyxycarb residue analysis"—has enabled more precise monitoring in food chains.

Innovative formulations incorporating Allyxycarb with synergists or UV stabilizers aim to enhance its performance while reducing application rates. This aligns with industry trends toward "low-dose high-efficacy pesticides" and responds to queries about "optimizing Allyxycarb applications." Such advancements contribute to the compound's continued relevance in modern agriculture while addressing environmental sustainability concerns.